N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(methylthio)benzamide

• IUPAC Name: N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C19H19N5O2S/c1-11-10-16(21-18(26)13-6-3-4-9-15(13)27-2)24(23-11)19-20-14-8-5-7-12(14)17(25)22-19/h3-4,6,9-10H,5,7-8H2,1-2H3,(H,21,26)(H,20,22,25)
• InChI Key: JYRDTQHNIBOGEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=CC=C2SC)C3=NC4=C(CCC4)C(=O)N3
• Molecular Formula: C19H19N5O2S
• Molecular Weight: 381.5 g/mol

Description

N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C19H19N5O2S and its molecular weight is 381.45. The purity is usually 95%.
BenchChem offers high-quality N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(methylthio)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(methylthio)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Thioxopyrimidine and Heterocyclic Synthesis : A study by Ho and Suen (2013) explored the synthesis of novel compounds, including pyrazole, pyrimidine, and pyridine derivatives, through intramolecular cyclization, highlighting the chemical versatility and potential for generating biologically active compounds. The research underscores the importance of such chemical frameworks in developing new therapeutic agents (Ho & Suen, 2013).

• Microwave Irradiative Cyclocondensation : Deohate and Palaspagar (2020) discussed the synthesis of pyrimidine linked pyrazole heterocyclics using microwave irradiation, a technique that offers advantages in terms of speed and efficiency. This research points to the methodological advancements in the field and the exploration of compounds with insecticidal and antibacterial potential (Deohate & Palaspagar, 2020).

• Antimicrobial Activity : Sayed et al. (2012) reported on the synthesis of pyrazolopyrimidine and benzothiazole derivatives, indicating significant antimicrobial properties. Such studies emphasize the potential of these compounds in addressing bacterial and fungal infections (Sayed et al., 2012).

• PET Imaging Agent Synthesis : Wang et al. (2018) synthesized a compound for potential use in PET imaging to target neuroinflammation markers. This demonstrates the application of heterocyclic compounds in diagnostic imaging, providing insights into their role in medical research (Wang et al., 2018).

• Anti-Influenza Virus Activity : Hebishy et al. (2020) developed benzamide-based 5-aminopyrazoles and their derivatives showing significant activity against the H5N1 influenza virus. This study highlights the potential therapeutic applications of these compounds in treating viral infections (Hebishy et al., 2020).